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Compound of Interest

Compound Name: 1-Menthene

Cat. No.: B224986 Get Quote

This guide provides comprehensive safety data and handling precautions for 1-Menthene,

intended for researchers, scientists, and professionals in drug development. The information is

compiled from various safety data sheets and chemical property databases to ensure a

thorough understanding of the substance's characteristics and associated hazards.

Chemical Identification
Chemical Name: 1-Menthene

Synonyms: o-menthene, 1-methyl-2-propan-2-ylcyclohexene[1]

CAS Number: 11028-39-0[1][2]

Molecular Formula: C₁₀H₁₈[1][2]

Molecular Weight: 138.25 g/mol [1]

Hazard Identification and Classification
1-Menthene is classified as a flammable liquid and may cause skin irritation and allergic

reactions.[3] It is crucial to understand its hazard ratings to ensure safe handling.

Table 1: Hazard Identification and Classification
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Classification System Rating Description

GHS Classification Flammable liquids 3, H226 Flammable liquid and vapor.[3]

Skin irritation 2, H315 Causes skin irritation.[3]

Sensitization - skin 1, H317
May cause an allergic skin

reaction.[3]

NFPA Rating Health: 1, Fire: 2, Reactivity: 0

HMIS Rating Health: 1, Fire: 2, Reactivity: 0

Hazard Statements:

H226: Flammable liquid and vapor.[3]

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.[3]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[3]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water [or shower].[3]

P403+P235: Store in a well-ventilated place. Keep cool.[3]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[3]

Physical and Chemical Properties
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Understanding the physical and chemical properties of 1-Menthene is essential for its safe

storage and handling.

Table 2: Physical and Chemical Properties of 1-Menthene

Property Value Source

Appearance Colorless clear liquid [4]

Boiling Point 172.1 ± 7.0 °C at 760 mmHg [2]

Flash Point 44.8 ± 13.0 °C [2]

Density 0.8 ± 0.1 g/cm³ [2]

Vapor Pressure 1.8 ± 0.2 mmHg at 25°C [2]

Water Solubility
Insoluble (1.84 mg/L @ 25 °C

est.)
[4]

Solubility Soluble in alcohol [4]

LogP (Octanol/Water Partition

Coefficient)
4.95 [2]

Refractive Index 1.459 [2]

Experimental Protocols and Handling Precautions
Strict adherence to safety protocols is mandatory when working with 1-Menthene to minimize

risks of exposure and accidents.

Appropriate PPE must be worn at all times when handling 1-Menthene.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

vapors.

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, Nitrile) and

protective clothing.

Prevents skin contact,

irritation, and allergic reactions.

[5]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA approved

respiratory filter device should

be worn.

[5] Protects against inhalation

of harmful vapors.

Handling:

Ventilation: Always handle 1-Menthene in a well-ventilated area or under a chemical fume

hood to prevent the formation of aerosols and accumulation of vapors.[3]

Ignition Sources: Keep the substance away from heat, sparks, open flames, and other

ignition sources.[3] Use non-sparking tools and take precautionary measures against static

discharge.[6]

Personal Hygiene: Wash hands thoroughly after handling.[7] Immediately remove any

clothing that becomes soiled or contaminated.[3] Do not eat, drink, or smoke in the work

area.[8]

Storage:

Container: Keep the container tightly sealed and store in a dry, cool, and well-ventilated

place.[3][5]

Incompatible Materials: Store away from strong oxidizing agents and strong reducing agents.

[9]

Temperature: It is recommended to store at 4°C.[5]
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Eliminate Ignition Sources: Immediately remove all sources of ignition from the spill area (no

smoking, flares, sparks, or flames).[6]

Ventilate Area: Ensure adequate ventilation.

Personnel: Keep unnecessary personnel away from the spill area.[6]

Containment: Prevent further leakage or spillage if it is safe to do so.[5] Dike the spilled

material where possible.[6]

Cleanup:

Wear appropriate personal protective equipment during cleanup.[5][6]

Absorb the spill with inert material (e.g., sand, diatomite, acid binders, universal binders,

sawdust).[10]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[6][7]

Do not allow the product to reach the sewage system or any water course.[3]

Disposal: Dispose of the contaminated material as waste according to local, regional, and

national regulations.[3]

General Advice: In case of an accident or if you feel unwell, seek medical advice immediately.

[7] Show the safety data sheet to the doctor in attendance.

Inhalation:

Move the person to fresh air.[3][5]

If breathing is difficult, give oxygen.[5]

If the person is not breathing, give artificial respiration.[5]

Call for a doctor.[3] In case of unconsciousness, place the patient in a stable side position

for transportation.[3]
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Skin Contact:

Immediately take off all contaminated clothing.[3]

Rinse the skin with plenty of water or shower.[3]

Wash the affected area with soap and water.[5]

If skin irritation or a rash occurs, seek medical advice.[9]

Eye Contact:

Rinse cautiously with water for several minutes.[9]

Remove contact lenses, if present and easy to do. Continue rinsing.[9]

If eye irritation persists, get medical advice/attention.[9]

Ingestion:

Clean the mouth with water and drink plenty of water afterward.[9]

Do NOT induce vomiting.[8]

Never give anything by mouth to an unconscious person.[5]

Immediately call a poison center or doctor.[6]

Stability and Reactivity
Chemical Stability: The product is stable under recommended storage conditions.[5]

Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[7] Also avoid

extremes of temperature and direct sunlight.[5]

Incompatible Materials: Strong oxidizing agents and strong reducing agents.[9]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides.[5]
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Hazardous Polymerization: No information available.[9]

Toxicological and Ecological Information
Toxicological Information:

Acute Toxicity: Moderately toxic by intraperitoneal route and mildly toxic by ingestion.[11]

Skin Irritation: Causes skin irritation.[3]

Sensitization: May cause an allergic skin reaction.[3]

Ecological Information:

Water Hazard: Water hazard class 1 (Self-assessment): slightly hazardous for water.[3]

General Notes: Do not allow undiluted product or large quantities of it to reach ground

water, water courses, or sewage systems.[3]

Disposal Considerations
Waste Treatment: Must not be disposed of together with household garbage.[3] Disposal

must be made according to official regulations.[3]

Contaminated Packaging: Uncleaned packaging should be disposed of in the same manner

as the product itself.[3]

Visual Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 1-Menthene and

the appropriate emergency response procedures.
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Start: Handling 1-Menthene

Assess Hazards
(Flammable, Skin Irritant/Sensitizer)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Well-Ventilated Area
(Fume Hood)

Handle 1-Menthene

Store Properly
(Cool, Dry, Well-Ventilated, Tightly Sealed)

After Use

Spill Occurs Personnel Exposure Fire Occurs

End of Procedure

Evacuate Area & Remove Ignition Sources Administer First Aid
(See Protocol 4.4) Evacuate Area & Activate Alarm

Contain Spill with Inert Absorbent

Clean Up with Non-Sparking Tools

Dispose of Waste per Regulations

Seek Medical Attention

Use Appropriate Extinguisher
(CO2, Dry Chemical, Foam)

Call Emergency Services

Click to download full resolution via product page

Caption: 1-Menthene Safe Handling and Emergency Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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